Cas no 54278-86-3 (4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol)

• Product Name: 4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol
• CAS No: 54278-86-3
• Molecular Formula: C₁₅H₂₄OClBr
• Molecular Weight: 335.70746
• CID: 940431
• PubChem ID: 433418

4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol Properties

Names and Identifiers

• 4-bromo-10-chloro-1,5,5,9-tetramethylspiro[5.5]undec-1-en-9-ol
• (2S,3S,6S,10R)-10-Bromo-2-chloro-3,7,11,11-tetramethylspiro[5.5]undec-7-en-3-ol
• 10-bromo-4-chloro-3,7,11,11-tetramethylspiro[5.5]undec-7-en-3-ol
• AC1L8VDM
• CTK8J1509
• GLANDULIFEROL
• NSC329496
• NSC-329496
• DTXSID80330897
• 54278-86-3

• InChIKey： XTJRMMKSWBOFCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24BrClO/c1-10-5-6-11(16)13(2,3)15(10)8-7-14(4,18)12(17)9-15/h5,11-12,18H,6-9H2,1-4H3
• SMILES： CC1=CCC(C(C12CCC(C(C2)Cl)(C)O)(C)C)Br

Computed Properties

• Exact Mass: 334.07002
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 334.06991g/mol
• Heavy Atom Count: 18
• Complexity: 379
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 4.65480
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes